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Abstract
5H-Cyclopenta[c]pyridine is a heterocyclic aromatic compound that has garnered interest

within medicinal chemistry and materials science due to its unique structural and electronic

properties. As a scaffold, it serves as a foundational component for a variety of derivatives

exhibiting a wide range of biological activities.[1][2][3] This guide provides a comprehensive

analysis of the core physicochemical properties of the parent compound, 5H-
Cyclopenta[c]pyridine. Recognizing the limited availability of direct experimental data for this

specific molecule, this document synthesizes computed data, insights from structurally related

isomers, and established experimental protocols. The objective is to equip researchers with a

robust understanding of its fundamental characteristics, enabling informed decisions in

synthesis, derivatization, and application.
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Molecular Identity and Structure
5H-Cyclopenta[c]pyridine is a bicyclic heteroaromatic compound composed of a pyridine ring

fused to a cyclopentadiene ring. The defining feature is the nitrogen atom at position 6 and the

methylene bridge at the 5-position, which imparts a non-planar geometry to the cyclopentane

moiety.

Table 1: Chemical Identifiers
Identifier Type Value Source

IUPAC Name 5H-cyclopenta[c]pyridine [4]

CAS Number 270-60-0 [4]

Molecular Formula C₈H₇N [4]

Canonical SMILES C1C=CC2=C1C=CN=C2 [4]

InChI Key
MABMYMRINJOUSO-

UHFFFAOYSA-N
[4]

Core Physicochemical Properties
The physicochemical properties of a molecule are critical determinants of its behavior in both

chemical and biological systems. They influence solubility, membrane permeability, reactivity,

and formulation characteristics. The data presented here are primarily computed, reflecting the

current state of publicly available information.

Table 2: Computed Physicochemical Data for 5H-
Cyclopenta[c]pyridine
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Property Value Source

Molecular Weight 117.15 g/mol [4]

Exact Mass 117.057849228 Da [4]

Topological Polar Surface Area

(TPSA)
12.9 Å² [4]

Calculated logP (XLogP3) 1.6 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Rotatable Bond Count 0 [4]

Basicity and pKa
The lone pair of electrons on the pyridine nitrogen atom confers basic properties to 5H-
Cyclopenta[c]pyridine. The pKa of its conjugate acid (the pyridinium ion) is a crucial

parameter, influencing its ionization state at physiological pH and its utility in acid-base

catalysis. While no experimental pKa value for 5H-Cyclopenta[c]pyridine is readily available,

we can draw comparisons to its well-studied isomer, 5H-Cyclopenta[b]pyridine, which has a

predicted pKa of approximately 5.15.[5] The electronic environment of the nitrogen atom in the

[c] isomer is expected to be similar, suggesting a pKa in a comparable range.

The pKa value is not merely an academic number; it dictates practical experimental conditions.

For instance, during an aqueous workup, knowing the pKa allows for the selective extraction of

the compound into an acidic aqueous phase by protonation, effectively separating it from non-

basic impurities.

Solubility Profile
Solubility is a cornerstone of drug development and chemical synthesis. The calculated logP of

1.6 for 5H-Cyclopenta[c]pyridine suggests it is moderately lipophilic and likely to exhibit poor

solubility in water but good solubility in a range of organic solvents.[4] The principle of "like
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dissolves like" is a reliable guide; polar solvents can interact with the polar pyridine nitrogen,

while the hydrocarbon framework favors nonpolar solvents.[6]

Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents are anticipated to be effective

due to their ability to engage in hydrogen bonding with the nitrogen lone pair.

Polar Aprotic Solvents (e.g., DMSO, Acetonitrile): These will likely dissolve the compound

through dipole-dipole interactions.

Nonpolar Solvents (e.g., Toluene, Hexane): Solubility in these is expected due to van der

Waals forces acting on the carbocyclic portion of the molecule.[6]

Experimental Protocols for Property Determination
To empower researchers to fill the existing data gaps, this section details robust, self-validating

protocols for determining key physicochemical properties.

Protocol: Spectrophotometric Determination of pKa
This method is ideal for small sample quantities and relies on the change in UV-Vis absorbance

as the compound's ionization state changes with pH.[7]

Methodology:

Preparation of Buffer Solutions: Prepare a series of buffer solutions spanning a pH range

from approximately 3 to 7.

Stock Solution Preparation: Prepare a concentrated stock solution of 5H-
Cyclopenta[c]pyridine in a suitable organic solvent (e.g., methanol).

Sample Preparation: Add a small, constant aliquot of the stock solution to each buffer

solution, ensuring the final organic solvent concentration is minimal (<1%) to avoid

perturbing the aqueous pKa.

Spectroscopic Measurement: Record the UV-Vis spectrum (e.g., from 200-400 nm) for each

sample. The protonated and neutral forms of the molecule will exhibit different absorbance

spectra.[8]
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Data Analysis: Select a wavelength where the difference in absorbance between the fully

protonated and neutral forms is maximal. Plot absorbance versus pH. The resulting data

should form a sigmoidal curve.[9]

pKa Determination: The inflection point of the sigmoid curve corresponds to the pH at which

the concentrations of the protonated and neutral species are equal; at this point, pH = pKa.

[9]
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Caption: Workflow for Spectrophotometric pKa Determination.
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Protocol: Equilibrium Solubility Determination via
Shake-Flask Method
The shake-flask method is a gold-standard technique for determining the equilibrium solubility

of a compound in a specific solvent.[6]

Methodology:

System Preparation: Add an excess amount of solid 5H-Cyclopenta[c]pyridine to a known

volume of the chosen solvent (e.g., water, octanol, or a relevant buffer) in a sealed glass vial.

The presence of undissolved solid is essential.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a

sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[6]

Phase Separation: Centrifuge the vial to pellet the undissolved solid. Carefully filter the

supernatant through a chemically inert syringe filter (e.g., PTFE) to obtain a clear, saturated

solution.[6]

Quantification: Accurately determine the concentration of the dissolved compound in the

filtrate using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with a UV detector.

Calibration: Generate a calibration curve using standard solutions of the compound at known

concentrations to ensure accurate quantification.

Reporting: Express the solubility in units of mg/mL or mol/L at the specified temperature.

Add Excess Solid
to Solvent

Agitate at Constant Temp
(24-72h)

Centrifuge &
Filter Supernatant

Quantify Concentration
(HPLC)

Solubility Value
(mg/mL)

Click to download full resolution via product page

Caption: Shake-Flask Method for Solubility Determination.
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Spectroscopic Characterization Profile
Spectroscopic data provides the definitive structural fingerprint of a molecule. While

experimental spectra for 5H-Cyclopenta[c]pyridine are not widely published, this section

outlines the expected characteristics based on its structure and data from related compounds.

[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be complex due to the asymmetry of the

molecule. Key features would include:

Signals in the aromatic region (δ 7.0-8.5 ppm) corresponding to the protons on the

pyridine ring.

Signals for the olefinic protons on the cyclopentadiene ring.

A distinct signal for the two protons of the CH₂ group at the 5-position, likely appearing as

a singlet in the aliphatic region.

¹³C NMR: The carbon spectrum would show eight distinct signals corresponding to the eight

carbon atoms in the molecule. The carbons of the pyridine ring would appear in the

downfield region (δ 120-150 ppm), while the cyclopentadiene carbons would be further

upfield.

Infrared (IR) Spectroscopy
The IR spectrum would be characterized by:

C-H stretching: Aromatic C-H stretches above 3000 cm⁻¹.

C=C and C=N stretching: Aromatic ring vibrations in the 1400-1600 cm⁻¹ region.

C-H bending: Out-of-plane bending vibrations in the 700-900 cm⁻¹ region, which can be

diagnostic of the substitution pattern on the pyridine ring.[8][12]

Mass Spectrometry (MS)
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In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed

at an m/z corresponding to the molecular weight of the compound (117.15). High-resolution

mass spectrometry (HRMS) would confirm the elemental composition (C₈H₇N).[13][14]

Reactivity and Synthetic Relevance
The 5H-Cyclopenta[c]pyridine scaffold is a valuable building block in organic synthesis. Its

reactivity is governed by the interplay between the electron-deficient pyridine ring and the

cyclopentadiene moiety.

Pyridine Nitrogen: The basic nitrogen atom can be protonated, alkylated, or oxidized to an N-

oxide.

Aromatic Ring: The pyridine ring is generally deactivated towards electrophilic aromatic

substitution but can undergo nucleophilic substitution, particularly with activation.

Cyclopentadiene Moiety: The CH₂ group is potentially acidic and could be deprotonated with

a strong base to form a cyclopentadienyl-like anion, a key intermediate for further

functionalization.

Derivatives of cyclopenta[c]pyridine have shown significant promise as antiviral, fungicidal, and

insecticidal agents, highlighting the therapeutic and agrochemical potential of this core

structure.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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